Cas no 70200-17-8 (Ethyl 3-hydroxy-3-(2-methylphenyl)propanoate)

Ethyl 3-hydroxy-3-(2-methylphenyl)propanoate structure
70200-17-8 structure
Product Name:Ethyl 3-hydroxy-3-(2-methylphenyl)propanoate
CAS No:70200-17-8
MF:C12H16O3
MW:208.253643989563
CID:547571
Update Time:2024-03-01

Ethyl 3-hydroxy-3-(2-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, b-hydroxy-2-methyl-, ethyl ester
    • Ethyl 3-hydroxy-3-(2-methylphenyl)propanoate
    • Inchi: 1S/C12H16O3/c1-3-15-12(14)8-11(13)10-7-5-4-6-9(10)2/h4-7,11,13H,3,8H2,1-2H3
    • InChI Key: ROEXEQUWIZEEDC-UHFFFAOYSA-N
    • SMILES: OC(CC(=O)OCC)C1C=CC=CC=1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 203
  • Topological Polar Surface Area: 46.5
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